N-((4-(4-ethoxyphenyl)-5-((2-oxo-2-(m-tolylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[4-(4-ethoxyphenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C25H25N5O4S/c1-3-33-20-11-9-19(10-12-20)30-22(15-26-24(32)21-8-5-13-34-21)28-29-25(30)35-16-23(31)27-18-7-4-6-17(2)14-18/h4-14H,3,15-16H2,1-2H3,(H,26,32)(H,27,31)
• InChI Key: AAIHLDZLLZLXRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC(=C3)C)CNC(=O)C4=CC=CO4
• Molecular Formula: C25H25N5O4S
• Molecular Weight: 491.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the ethoxyphenyl group might be introduced through a Friedel-Crafts alkylation, while the triazol group could be formed through a cyclization reaction.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the ethoxy group could potentially undergo nucleophilic substitution reactions, while the triazol group might participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of both polar and nonpolar groups could give the compound interesting solubility properties.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of synthetic chemistry has led to the development of various compounds with potential therapeutic activities. For example, studies have focused on the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic properties. These compounds, related in complexity and potential application to the chemical , highlight the versatility of similar molecules in biomedical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities

The development of antimicrobial agents is a critical area of research, with novel azole derivatives being synthesized for this purpose. One study outlines the synthesis of new 1,2,4-triazole Schiff base and amine derivatives starting from furan-2-carbohydrazide, demonstrating effective antimicrobial properties against various microorganisms (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).

Antioxidant and Anticancer Activities

The exploration of antioxidant and anticancer activities is another significant area of application. Compounds synthesized from related chemical structures have been evaluated for their antioxidant and antiurease activities, revealing promising results in combating oxidative stress and cancer cell proliferation (Sokmen, Gumrukcuoglu, Uğraş, Sahin, Sagkal, & Uğraş, 2014).

Photophysical Studies and Dye-Sensitized Solar Cells

The chemical's potential extends into the field of materials science, where derivatives have been utilized in studies related to dye-sensitized solar cells. The effect of various conjugated linkers on device performance has been examined, demonstrating the influence of structural modifications on solar energy conversion efficiency (Kim, Kim, Sakong, Namgoong, Park, Ko, Lee, Lee, & Kim, 2011).